2-Octynoic acid
Overview
Description
2-Octynoic acid is an acetylenic fatty acid that is octanoic acid (caprylic acid) which has been doubly dehydrogenated at positions 2 and 3 to give the corresponding alkynoic acid . It is widely used in perfumes, lipstick, and many common food flavorings . It is a monounsaturated fatty acid and an acetylenic fatty acid .
Synthesis Analysis
The synthesis of 2-Octynoic acid has been reported in a study where it was used to evaluate these compounds as PET (Positron Emission Tomography) tracers for imaging medium-chain acyl-CoA dehydrogenase and medium-chain fatty acid utilization .Molecular Structure Analysis
The molecular formula of 2-Octynoic acid is C8H12O2 . Its average mass is 140.180 Da and its monoisotopic mass is 140.083725 Da .Chemical Reactions Analysis
2-Octynoic acid has been reported to abrogate lipid accumulation in HCV replicon cells and virus-infected hepatocytes . It suppresses HCV RNA replication and infectious virus production .Physical And Chemical Properties Analysis
The molecular weight of 2-Octynoic acid is 140.18 g/mol . It has a XLogP3-AA value of 2.8, indicating its lipophilicity . It has one hydrogen bond donor .Scientific Research Applications
Antiviral Activity Against Hepatitis C Virus
2-Octynoic acid: has been shown to inhibit the infection of Hepatitis C Virus (HCV) in human hepatocytes . It activates AMP-Activated Protein Kinase (AMPK), which leads to the suppression of HCV RNA replication and infectious virus production. This compound also reduces lipid accumulation in HCV replicon cells, showcasing its potential as a novel treatment for chronic hepatitis C.
Metabolic Disorder Simulation
In medical research, 2-Octynoic acid is used to simulate Medium-Chain Acyl-Coenzyme A Dehydrogenase (MCAD) deficiency in rats . By administering this compound, researchers can induce a metabolic profile similar to that of human MCAD deficiency, which is valuable for studying this genetic disorder.
Organic Acid Profile Induction
When given to Sprague-Dawley rats, 2-Octynoic acid causes an immediate onset of an organic acid profile that lasts for approximately 24 hours . This profile includes elevated amounts of medium-chain dicarboxylic acids and other acidic metabolites, which are typically associated with human MCAD deficiency.
Activation of Innate Immune Response
2-Octynoic acid: has been found to induce interferon-stimulated genes (ISGs) and inhibit microRNA-122 (miR-122) expression in virus-infected hepatocytes . This suggests that it can regulate the innate immune response, providing insights into how the immune system can be modulated to combat viral infections.
Thermochemical Studies
The compound’s physical properties, such as boiling and melting points, have been documented, which are essential for thermochemical studies . Such data is crucial for understanding the compound’s behavior under different temperatures and pressures, informing its potential applications in various chemical processes.
Mechanism of Action
Target of Action
It has been used in studies related to hepatitis c virus (hcv) and primary biliary cholangitis (pbc), suggesting potential targets within these disease pathways .
Mode of Action
2-Octynoic acid has been shown to inhibit HCV infection in human hepatocytes . It abrogates lipid accumulation in HCV replicon cells and virus-infected hepatocytes, suppressing HCV RNA replication and infectious virus production .
Biochemical Pathways
2-Octynoic acid appears to affect the pathways involved in HCV infection and lipid metabolism . It activates AMP-Activated Protein Kinase (AMPK), which plays a key role in cellular energy homeostasis . This activation leads to the inhibition of acetyl-CoA carboxylase, reducing lipid accumulation in the cells . Furthermore, 2-Octynoic acid induces interferon-stimulated genes (ISGs) and inhibits microRNA-122 (miR-122) expression in virus-infected hepatocytes .
Result of Action
The activation of AMPK by 2-Octynoic acid leads to a series of downstream effects, including the reduction of intracellular lipid accumulation and the suppression of HCV RNA replication and infectious virus production . This results in the inhibition of HCV infection in human hepatocytes .
Safety and Hazards
properties
IUPAC Name |
oct-2-ynoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O2/c1-2-3-4-5-6-7-8(9)10/h2-5H2,1H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BQDKCWCMDBMLEH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC#CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50205205 |
Source
|
| Record name | 2-Octynoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50205205 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Octynoic acid | |
CAS RN |
5663-96-7 |
Source
|
| Record name | 2-Octynoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5663-96-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Octynoic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005663967 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-OCTYNOIC ACID | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=75855 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Octynoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50205205 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Oct-2-ynoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.656 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-OCTYNOIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/I7TMI3HR1Y | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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